Cas no 1822342-26-6 (2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID)

• Product Name: 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID
• CAS No: 1822342-26-6
• CID: 4621155
• PubChem ID: 137698972
• Update Time: 2025-06-15

2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID

Introduction to 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID and Its Significance in Modern Chemical Biology

2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID, identified by its CAS number 1822342-26-6, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif combining a tert-butoxycarbonyl group and a chloropyridine moiety, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The precise arrangement of functional groups in this compound not only influences its chemical reactivity but also its biological interactions, making it a valuable scaffold for developing novel therapeutic agents.

The structure of 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID is characterized by a propionic acid backbone substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group and a chloropyridine ring at the third position. This configuration suggests multiple possibilities for further derivatization, including peptide mimetics, enzyme inhibitors, and ligands for receptor binding. The presence of the chloropyridine moiety, in particular, is noteworthy as it is frequently employed in medicinal chemistry due to its ability to modulate electronic properties and hydrogen bonding capabilities.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting post-translational modifications (PTMs), which play critical roles in various cellular processes. The Boc-protected amino group in 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID provides a stable handle for solid-phase peptide synthesis or solution-phase modifications, enabling the construction of complex peptidomimetics. Such mimetics are increasingly recognized for their potential to bypass peptide synthesis limitations while retaining biological activity.

One of the most compelling aspects of this compound is its potential utility in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The chloropyridine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with key residues in the kinase active site. Additionally, the propionic acid moiety may interact with Asp or Glu residues typically found in kinase hinge regions. These features make 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID a promising candidate for structure-based drug design.

Recent advancements in computational chemistry have further enhanced the appeal of this compound. Molecular docking studies have demonstrated that derivatives of 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID can effectively bind to the ATP-binding pockets of various kinases with high affinity. These studies not only predict potential drug candidates but also provide insights into optimization strategies, such as modifying the length or substituents of the propionic acid chain to improve binding specificity.

The versatility of 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID extends beyond kinase inhibition. Its structural framework can be adapted to target other enzyme families, including proteases and phosphatases, which are implicated in inflammatory diseases and metabolic disorders. For instance, modifications to the chloropyridine ring could introduce additional functional groups that enhance interactions with catalytic residues or allosteric sites on these enzymes.

In addition to its enzyme-targeting potential, 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID has shown promise as a tool compound in biochemical assays. Its well-defined structure allows researchers to probe protein-protein interactions or investigate ligand-receptor binding mechanisms. Such studies are crucial for understanding disease pathophysiology and identifying novel therapeutic targets.

The synthesis of 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID presents an interesting challenge due to the need for precise functional group manipulation. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as Buchwald-Hartwig coupling reactions for C-N bond formation and palladium-catalyzed cross-coupling reactions enable efficient assembly of the chloropyridine moiety onto the propionic acid backbone. Furthermore, protecting group strategies ensure that reactive sites are selectively modified during synthetic transformations.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like those derived from 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID. Their ability to modulate biological pathways while maintaining chemical diversity makes them ideal candidates for hit identification and lead optimization programs. As high-throughput screening technologies continue to evolve, compounds with structures similar to this one are likely to be identified as hits against diverse biological targets.

Future research directions may explore the use of 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID as a scaffold for developing prodrugs or bioconjugates that enhance delivery or targeted action. For example, coupling this compound with tumor-homing peptides or nanoparticles could improve therapeutic efficacy while minimizing side effects. Such innovations would align with broader trends in precision medicine and targeted therapy.

In conclusion, 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(6-CHLOROPYRIDIN-3-YL)PROPANOIC ACID (CAS 1822342-26-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic development, particularly in oncology and inflammatory diseases. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an increasingly important role in shaping future treatments.